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Compound of Interest

Compound Name: CGS 21680 sodium

Cat. No.: B15551045 Get Quote

Technical Support Center: CGS 21680 Sodium Salt
This guide provides researchers, scientists, and drug development professionals with essential

information on the shelf life, storage, and handling of CGS 21680 sodium salt. It also includes

troubleshooting advice to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid CGS 21680 sodium salt upon receipt?

A: Upon receipt, the solid (powder) form of CGS 21680 sodium salt should be stored at -20°C.

[1][2][3] For optimal stability, it is recommended to store it in a tightly sealed container and

under desiccated conditions to protect it from moisture.[2]

Q2: What is the expected shelf life of the solid compound?

A: When stored correctly at -20°C, the solid powder is stable for an extended period. Data for

the closely related hydrochloride salt suggests a stability of at least 3 to 4 years.[3][4]

Q3: What is the best way to prepare a stock solution?

A: CGS 21680 is soluble in DMSO.[1][3][4] It is recommended to use fresh, high-purity

(anhydrous) DMSO to prepare your stock solution, as moisture can reduce solubility.[4] If the

compound does not dissolve immediately, you can warm the vial at 37°C for 10 minutes or

briefly sonicate it in an ultrasonic bath.[1]
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Q4: How should I store stock solutions of CGS 21680?

A: Stock solutions should be aliquoted into smaller, single-use volumes to prevent degradation

from repeated freeze-thaw cycles.[4] For long-term storage, aliquots should be kept at -80°C.

For short-term storage, -20°C is acceptable.[4][5] Ensure the containers are sealed tightly to

prevent solvent evaporation and contamination.

Q5: What is the stability of the compound in solution?

A: The stability of the stock solution depends on the storage temperature.

At -80°C: Stable for at least 1 year, with some data suggesting up to 2 years.[4][5]

At -20°C: Stable for approximately 1 month up to several months.[1][4][5]

Data Presentation: Storage and Stability Summary
The following table summarizes the recommended storage conditions and shelf life for CGS

21680. Note that much of the publicly available data is for the hydrochloride salt, which serves

as a reliable guideline for the sodium salt form.

Form
Storage
Temperature

Recommended
Conditions

Shelf Life /
Stability

Citations

Solid (Powder) -20°C
Tightly sealed,

desiccated
≥ 3-4 years [2][3][4]

Stock Solution -80°C
Aliquoted, tightly

sealed
1-2 years [4][5]

Stock Solution -20°C
Aliquoted, tightly

sealed

1 to several

months
[1][4][5]

Troubleshooting Guide
Encountering unexpected results can be frustrating. This guide provides a logical workflow to

help you troubleshoot potential issues related to the storage and handling of CGS 21680.
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Issue: The compound appears to have low activity or no effect in my experiment.

Verify Solution Integrity:

Age of Solution: How old is the stock solution you are using? If it has been stored for an

extended period, especially at -20°C, it may have degraded. Prepare a fresh stock solution

from solid material.

Storage Conditions: Was the stock solution stored correctly at -80°C or -20°C? Was it

protected from light?

Freeze-Thaw Cycles: How many times has the stock solution been frozen and thawed?

More than 3-5 cycles can lead to degradation. Always aliquot solutions after preparation.

[4]

Check Solid Compound Storage:

Storage Temperature: Confirm that the solid powder has been consistently stored at -20°C

since its arrival.

Moisture Contamination: Was the container always sealed tightly? As a salt, the

compound can be hygroscopic. Moisture absorption can affect compound integrity and

weighing accuracy.

Review Experimental Protocol:

Solvent Compatibility: Was the final concentration of the solvent (e.g., DMSO) in your

experimental medium within the tolerance limits for your cell line or model system?

Concentration Calculation: Double-check all calculations for dilution from the stock

solution to the final working concentration.

The following workflow diagram provides a visual guide for troubleshooting.
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Compound Integrity Check

Unexpected Experimental Results
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Caption: Troubleshooting workflow for CGS 21680 experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. apexbt.com [apexbt.com]

2. CGS 21680 hydrochloride | Adenosine A2A Receptors | Tocris Bioscience [tocris.com]

3. caymanchem.com [caymanchem.com]

4. selleckchem.com [selleckchem.com]

5. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [CGS 21680 sodium salt shelf life and storage
conditions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15551045#cgs-21680-sodium-salt-shelf-life-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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